Methyl 3-bromo-5-cyano-2-(trifluoromethyl)phenylacetate
Overview
Description
Methyl 3-bromo-5-cyano-2-(trifluoromethyl)phenylacetate, also known as MBTCP, is a chemical compound with a wide range of applications in the field of scientific research. It is a synthetic compound that has been used in various research studies due to its unique properties. MBTCP is a colorless liquid with a low boiling point and a low vapor pressure. It is soluble in water and is stable under normal conditions. MBTCP is used in a variety of applications, including synthesis, biochemistry, and pharmacology.
Scientific Research Applications
Methyl 3-bromo-5-cyano-2-(trifluoromethyl)phenylacetate has been used in a variety of scientific research applications. It has been used in the synthesis of various compounds, such as pharmaceuticals and agrochemicals. It has also been used in biochemistry and pharmacology studies to study the effects of various compounds on the body. In addition, Methyl 3-bromo-5-cyano-2-(trifluoromethyl)phenylacetate has been used to study the mechanism of action of various drugs and to study the biochemical and physiological effects of certain compounds.
Mechanism of Action
The mechanism of action of Methyl 3-bromo-5-cyano-2-(trifluoromethyl)phenylacetate is not completely understood. However, it is believed that the compound acts as an inhibitor of certain enzymes. It is also believed that it may have an effect on the metabolism of certain drugs.
Biochemical and Physiological Effects
The biochemical and physiological effects of Methyl 3-bromo-5-cyano-2-(trifluoromethyl)phenylacetate are not fully understood. However, it is believed that the compound may have an effect on the metabolism of certain drugs, as well as an effect on the activity of certain enzymes. In addition, it is believed that Methyl 3-bromo-5-cyano-2-(trifluoromethyl)phenylacetate may have an effect on the absorption of certain compounds in the body.
Advantages and Limitations for Lab Experiments
The advantages of using Methyl 3-bromo-5-cyano-2-(trifluoromethyl)phenylacetate in laboratory experiments include its low boiling point and low vapor pressure, which make it easy to work with. In addition, Methyl 3-bromo-5-cyano-2-(trifluoromethyl)phenylacetate is soluble in water, which makes it easy to dissolve in solutions. The main limitation of Methyl 3-bromo-5-cyano-2-(trifluoromethyl)phenylacetate is its instability under certain conditions, which can lead to the formation of unwanted byproducts.
Future Directions
The future of Methyl 3-bromo-5-cyano-2-(trifluoromethyl)phenylacetate research is promising. There are several potential applications for Methyl 3-bromo-5-cyano-2-(trifluoromethyl)phenylacetate, including its use in the synthesis of new compounds, the development of new drugs, and the study of biochemical and physiological effects. In addition, further research into the mechanism of action of Methyl 3-bromo-5-cyano-2-(trifluoromethyl)phenylacetate could lead to a better understanding of how the compound works and its potential applications.
properties
IUPAC Name |
methyl 2-[3-bromo-5-cyano-2-(trifluoromethyl)phenyl]acetate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H7BrF3NO2/c1-18-9(17)4-7-2-6(5-16)3-8(12)10(7)11(13,14)15/h2-3H,4H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KPQIBJYKXRTDBK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CC1=C(C(=CC(=C1)C#N)Br)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H7BrF3NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.08 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 3-bromo-5-cyano-2-(trifluoromethyl)phenylacetate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
